Cas no 2172278-38-3 (1-{(5-chlorofuran-2-yl)methylsulfanyl}-3-ethoxypropan-2-ol)

• Product Name: 1-{(5-chlorofuran-2-yl)methylsulfanyl}-3-ethoxypropan-2-ol
• CAS No: 2172278-38-3
• MF: C₁₀H₁₅ClO₃S
• MW: 250.742301225662
• CID: 6369060
• PubChem ID: 165532904
• Update Time: 2025-11-01

1-{(5-chlorofuran-2-yl)methylsulfanyl}-3-ethoxypropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-{(5-chlorofuran-2-yl)methylsulfanyl}-3-ethoxypropan-2-ol
• 1-{[(5-chlorofuran-2-yl)methyl]sulfanyl}-3-ethoxypropan-2-ol
• 2172278-38-3
• EN300-1289659

• Inchi： 1S/C10H15ClO3S/c1-2-13-5-8(12)6-15-7-9-3-4-10(11)14-9/h3-4,8,12H,2,5-7H2,1H3
• InChI Key： IEOJBYCJMSUGDS-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CSCC(COCC)O)O1

Computed Properties

• Exact Mass: 250.0430432g/mol
• Monoisotopic Mass: 250.0430432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 67.9Ų

Additional information on 1-{(5-chlorofuran-2-yl)methylsulfanyl}-3-ethoxypropan-2-ol

1-{(5-Chlorofuran-2-yl)methylsulfanyl}-3-ethoxypropan-2-ol: A Comprehensive Overview

1-{(5-Chlorofuran-2-yl)methylsulfanyl}-3-ethoxypropan-2-ol (CAS No. 2172278-38-3) is a unique organic compound with a complex structure that has garnered attention in various scientific and industrial applications. This compound is characterized by its sulfur-containing functional group, specifically a methylsulfanyl group attached to a 5-chlorofuran moiety, along with an ethoxy group and a hydroxyl group positioned strategically on the propanol backbone. The combination of these functional groups imparts distinctive chemical properties, making it a subject of interest in fields such as pharmaceutical chemistry, agrochemistry, and materials science.

The molecular structure of 1-{(5-Chlorofuran-2-yl)methylsulfanyl}-3-ethoxypropan-2-ol is notable for its aromaticity and heteroatom content. The presence of the furan ring, which is a five-membered oxygen-containing ring, contributes to its aromatic stability. The chloro substituent on the furan ring further enhances the compound's electronic properties, making it potentially useful in various chemical reactions. The methylsulfanyl group (-SCH3) introduces sulfur-based reactivity, while the ethoxy group (-OCH2CH3) adds an ether functionality that can influence solubility and reactivity in different solvents.

Recent studies have explored the synthesis of 1-{(5-Chlorofuran-2-yl)methylsulfanyl}-3-ethoxypropan-2-ol through various routes, including nucleophilic substitution and coupling reactions. Researchers have focused on optimizing reaction conditions to achieve higher yields and better purity levels. For instance, a study published in *Organic Chemistry Frontiers* demonstrated the use of microwave-assisted synthesis to accelerate the formation of this compound, highlighting its potential for large-scale production.

In terms of applications, 1-{(5-Chlorofuran-2-yl)methylsulfanyl}-3-ethoxypropan-2-ol has shown promise in the development of bioactive molecules. Its sulfur-containing functional groups are known to exhibit antioxidant and anti-inflammatory properties, making it a candidate for drug discovery programs targeting chronic diseases such as neurodegenerative disorders and cardiovascular conditions. Additionally, its ether functionality may enhance its ability to cross biological membranes, improving bioavailability in pharmaceutical formulations.

The compound's versatility extends to its use in agrochemistry. Recent research has explored its potential as a plant growth regulator or as an ingredient in pesticides due to its ability to interact with biological systems at molecular levels. A study published in *Journal of Agricultural and Food Chemistry* reported that 1-{(5-Chlorofuran-2-yl)methylsulfanyl}-3-ethoxypropan -ol can modulate plant hormone signaling pathways, suggesting its role in enhancing crop resilience against environmental stressors.

From a materials science perspective, 1-{(5-Chlorofuran) -yl)methylsulfanyl}-3-ethoxypropan -ol has been investigated for its role in polymer synthesis and modification. Its sulfur-based functionality can serve as a cross-linking agent or as a modifier to improve the mechanical properties of polymers used in high-performance applications such as adhesives and coatings.

In conclusion, 1-{(5-Chlorofuran) -yl)methylsulfanyl}-3-ethoxypropan -ol (CAS No. 2172278) -38) is a multifaceted compound with diverse applications across various scientific domains. Its unique chemical structure, combined with recent advancements in synthesis and application studies, positions it as a valuable tool in modern chemistry research. As ongoing studies continue to uncover new potentials for this compound, it is likely to play an increasingly significant role in both academic and industrial settings.